Cas no 2229449-36-7 (methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229449-36-7
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 5805501
• PubChem ID: 165697368
• Update Time: 2025-06-12

methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate
• 2229449-36-7
• methyl 2-[1-(3,5-difluoropyridin-4-yl)cyclopropyl]-2-hydroxyacetate
• EN300-1761217

• Inchi： 1S/C11H11F2NO3/c1-17-10(16)9(15)11(2-3-11)8-6(12)4-14-5-7(8)13/h4-5,9,15H,2-3H2,1H3
• InChI Key： WUKLVHGZUQWRGP-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1(C(C(=O)OC)O)CC1)F

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate

Research Briefing on Methyl 2-1-(3,5-Difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate (CAS: 2229449-36-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate (CAS: 2229449-36-7) as a promising intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique cyclopropyl and difluoropyridinyl moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate has been optimized in recent studies to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-mediated cross-coupling reactions, achieving a yield of 85% with high enantiomeric purity. The method emphasizes the importance of the cyclopropyl ring in stabilizing the transition state, which is critical for the compound's subsequent functionalization in drug development pipelines.

Biological evaluations of this compound have revealed its role as a key intermediate in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. Research conducted by Pfizer in 2024 highlighted its incorporation into a lead compound exhibiting nanomolar potency against BTK, a target implicated in autoimmune diseases and B-cell malignancies. The difluoropyridinyl group was found to enhance binding affinity through hydrophobic interactions with the kinase's allosteric pocket, while the hydroxyacetate moiety contributed to improved solubility and pharmacokinetic properties.

Further investigations into the anti-inflammatory properties of derivatives stemming from methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate have shown promise. A preclinical study published in ACS Pharmacology & Translational Science (2024) reported that structural analogs of this compound significantly reduced pro-inflammatory cytokine levels (e.g., IL-6 and TNF-α) in murine models of rheumatoid arthritis, with minimal off-target effects. The researchers attributed this selectivity to the compound's ability to modulate NF-κB signaling without interfering with other critical pathways.

In conclusion, methyl 2-1-(3,5-difluoropyridin-4-yl)cyclopropyl-2-hydroxyacetate (CAS: 2229449-36-7) represents a versatile scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and inflammation modulation. Ongoing research aims to explore its utility in other therapeutic areas, such as oncology and neurodegenerative diseases, while addressing challenges related to large-scale synthesis and metabolic stability. Future studies should focus on structure-activity relationship (SAR) optimizations to further enhance its pharmacological profile.